Cas no 1261865-39-7 (Benzenepropanal, 3-(2-methylpropyl)-)

• Product Name: Benzenepropanal, 3-(2-methylpropyl)-
• CAS No: 1261865-39-7
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 4962262
• Update Time: 2025-06-10

Benzenepropanal, 3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3-(2-methylpropyl)-
• 3-(3'-Iso-butylphenyl)propionaldehyde

• Inchi： 1S/C13H18O/c1-11(2)9-13-6-3-5-12(10-13)7-4-8-14/h3,5-6,8,10-11H,4,7,9H2,1-2H3
• InChI Key： MUBOZTSUPBZINA-UHFFFAOYSA-N
• SMILES： O=CCCC1=CC=CC(=C1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on Benzenepropanal, 3-(2-methylpropyl)-

Benzenepropanal, 3-(2-methylpropyl)-: A Comprehensive Overview

Benzenepropanal, 3-(2-methylpropyl)-, also known by its CAS number 1261865-39-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of aromatic aldehydes and is characterized by its benzene ring structure with a propanal group substituted at the third position. The presence of the 2-methylpropyl group adds complexity to its molecular structure, making it a versatile compound with diverse uses across various industries.

The synthesis of Benzenepropanal, 3-(2-methylpropyl)- involves a series of intricate organic reactions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for its formation. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthesis techniques.

One of the most promising applications of Benzenepropanal, 3-(2-methylpropyl)- lies in the field of materials science. Studies have shown that this compound can serve as a precursor for the synthesis of advanced polymers and high-performance materials. Its ability to undergo various polymerization reactions makes it a valuable component in the development of lightweight composites and thermoplastics. These materials are increasingly being used in aerospace and automotive industries due to their exceptional mechanical properties and thermal stability.

In addition to its industrial applications, Benzenepropanal, 3-(2-methylpropyl)- has also found relevance in pharmaceutical research. Its unique chemical structure allows it to act as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to interact with specific biological pathways makes it a valuable tool in medicinal chemistry.

The environmental impact of Benzenepropanal, 3-(2-methylpropyl)- has been a subject of recent research as well. Scientists have investigated its biodegradability and toxicity profiles under various conditions. Findings indicate that while the compound exhibits moderate biodegradability, its persistence in certain environmental matrices raises concerns about long-term ecological effects. Efforts are underway to develop sustainable practices for its production and disposal to minimize environmental risks.

In conclusion, Benzenepropanal, 3-(2-methylpropyl)-, with its CAS number 1261865-39-7, stands out as a multifaceted compound with wide-ranging applications across industries. From materials science to pharmaceuticals, its versatility continues to drive innovative research and development. As advancements in synthetic methods and environmental management practices progress, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.